Cas no 1555816-96-0 ((2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine
• CAS No: 1555816-96-0
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5180912
• PubChem ID: 75525328
• Update Time: 2025-07-25

(2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-ethoxyethyl)-2,6-dimethyl-
• (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine

• Inchi： 1S/C13H21NO/c1-4-15-9-8-14-10-13-11(2)6-5-7-12(13)3/h5-7,14H,4,8-10H2,1-3H3
• InChI Key： OMOGHKHTOJJDNS-UHFFFAOYSA-N
• SMILES： C1(CNCCOCC)=C(C)C=CC=C1C

Additional information on (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine

Introduction to (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine and Its Applications

(2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine, with the CAS number 1555816-96-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, exhibits a range of potential applications that span across various scientific domains. The molecular structure of this amine derivative consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions, attached to a tertiary amine group linked to a (2-ethoxyethyl) moiety. Such a configuration imparts distinct reactivity and functionality, making it a valuable candidate for synthetic chemistry and medicinal applications.

The significance of (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine lies in its versatility as a building block in organic synthesis. Its structural features allow for modifications that can tailor its properties for specific purposes, such as serving as an intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in exploring the pharmacological potential of this compound. The presence of both aromatic and aliphatic components in its structure suggests that it may interact with biological targets in multiple ways, which is a desirable trait for drug development.

Recent research has highlighted the compound's role in the development of novel therapeutic agents. Studies have indicated that derivatives of this amine can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, modifications to the (2-ethoxyethyl) side chain have shown promise in modulating the activity of enzymes such as kinases and phosphodiesterases. These findings are particularly intriguing given the high-throughput screening efforts that have identified similar amine derivatives as hits for several drug targets.

The synthesis of (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the phenyl ring derivatives followed by nucleophilic substitution reactions to introduce the (2-ethoxyethyl) group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity. The use of these methods underscores the importance of modern chemical methodologies in producing complex molecules like this one.

In addition to its synthetic utility, (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine has been studied for its potential role in material science. Its ability to form stable complexes with other molecules makes it a candidate for applications in catalysis and polymer chemistry. For example, researchers have explored its use as a ligand in transition metal catalysis, where it can facilitate various organic transformations by stabilizing metal centers.

The pharmacological profile of this compound is another area of active investigation. Preclinical studies have begun to unravel its mechanisms of action by examining its interactions with biological systems. One notable finding is its ability to modulate neurotransmitter receptors, which could have implications for treating neurological disorders. The dual functionality provided by the phenyl ring and the ethoxyethyl side chain allows for precise tuning of pharmacokinetic properties, such as solubility and metabolic stability.

The development of computational models has further accelerated the exploration of (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine's potential applications. Molecular docking studies have been conducted to predict how this compound might bind to biological targets at the atomic level. These simulations provide valuable insights into its interactions and help guide experimental design. By integrating computational methods with traditional wet chemistry approaches, researchers can more efficiently identify promising derivatives for drug development.

The environmental impact of synthesizing and using this compound is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. This aligns with broader trends in sustainable chemistry, where methodologies are designed to be more environmentally friendly without compromising on yield or quality.

In conclusion, (2,6-dimethylphenyl)methyl(2-ethoxyethyl)amine represents a fascinating compound with diverse applications across chemical synthesis, pharmaceuticals, and materials science. Its unique structure offers opportunities for innovation in multiple fields, making it a subject of intense study among researchers worldwide. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.